(S)-1-Benzoyl-2-(3-pyridinyl)piperidine

• CAS No.: 10014-56-9
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol
• IUPAC Name: phenyl-[(2S)-2-pyridin-3-ylpiperidin-1-yl]methanone
• InChI: InChI=1S/C17H18N2O/c20-17(14-7-2-1-3-8-14)19-12-5-4-10-16(19)15-9-6-11-18-13-15/h1-3,6-9,11,13,16H,4-5,10,12H2/t16-/m0/s1
• InChI Key: SPBQHSXFMHGUQF-INIZCTEOSA-N
• Isomeric SMILES: C1CCN([C@@H](C1)C2=CN=CC=C2)C(=O)C3=CC=CC=C3
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)C(=O)C3=CC=CC=C3

Description

(S)-1-Benzoyl-2-(3-pyridinyl)piperidine is a chiral compound that features a piperidine ring substituted with a benzoyl group and a pyridinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-Benzoyl-2-(3-pyridinyl)piperidine typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation, cyclization, and cycloaddition reactions.

Introduction of the Benzoyl Group: The benzoyl group is usually introduced via Friedel-Crafts acylation, where benzoyl chloride reacts with the piperidine ring in the presence of a Lewis acid catalyst.

Attachment of the Pyridinyl Group: The pyridinyl group can be attached through cross-coupling reactions such as Suzuki-Miyaura coupling, which involves the reaction of a pyridinyl boronic acid with a halogenated piperidine derivative in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous flow processes, optimizing reaction conditions to ensure high yield and purity. The use of automated reactors and advanced purification techniques such as chromatography can enhance the efficiency of production .

Chemical Reactions Analysis

Types of Reactions

(S)-1-Benzoyl-2-(3-pyridinyl)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides to reduce the benzoyl group to a hydroxyl group.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, where nucleophiles replace leaving groups under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with a palladium catalyst, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced alcohols, and substituted piperidine compounds .

Scientific Research Applications

(S)-1-Benzoyl-2-(3-pyridinyl)piperidine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of (S)-1-Benzoyl-2-(3-pyridinyl)piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act by binding to active sites, inhibiting or activating biological pathways, and modulating cellular functions . The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine Derivatives: Compounds like pyrrolidine-2-one and pyrrolidine-2,5-diones share structural similarities and are used in similar applications.

Piperidine Derivatives: Other piperidine-based compounds, such as (S or R)-ethyl piperidine-3-carboxylate, are also explored for their bioactive properties.

Uniqueness

(S)-1-Benzoyl-2-(3-pyridinyl)piperidine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its chiral nature and the presence of both benzoyl and pyridinyl groups make it a versatile compound for various research and industrial applications .